Calcium chloride anhydrous (CAS 10043-52-4) is a highly soluble, hygroscopic inorganic salt evaluated in industrial procurement for its exceptional exothermic heat of solution, profound freezing point depression, and aggressive desiccant properties. Unlike its naturally occurring hydrated counterparts, the anhydrous form is manufactured through the calcination of limestone or as a byproduct of the Solvay process, yielding a thermally stable material with a melting point of 772–775 °C. In procurement contexts, it is primarily selected for its processability as a concrete set accelerator, a high-capacity moisture scavenger in gas drying, and a heavy-duty deicing agent capable of operating in extreme sub-zero environments where standard chloride salts lose efficacy [1].
Generic substitution of anhydrous calcium chloride with its dihydrate (CAS 10035-04-8) or alternative salts like sodium chloride introduces severe performance deficits in temperature-critical applications. In winter maintenance and industrial deicing, replacing calcium chloride with sodium chloride results in a near-complete loss of melting capacity below 15 °F (-9 °C), leading to hazardous ice accumulation and operational downtime [1]. Furthermore, substituting the anhydrous form with a dihydrate or hexahydrate in desiccant or heat-generating applications eliminates the required exothermic hydration reaction, as higher hydrates dissolve endothermically [2]. In high-temperature metallurgical fluxes or molten salt baths, the use of hydrated calcium chloride causes sudden steam expansion and decomposition at 175 °C, whereas the anhydrous grade remains stable up to 772 °C, making substitution physically unviable for high-heat workflows[3].
In extreme cold weather applications, anhydrous calcium chloride demonstrates a significantly broader operational temperature range than standard sodium chloride (rock salt). While sodium chloride effectively ceases to melt ice at 15 °F (-9 °C), calcium chloride penetrates and melts ice at temperatures as low as -20 °F (-29 °C) [1]. This 35 °F differential is driven by calcium chloride's ability to draw in moisture and undergo a highly exothermic reaction, rapidly changing the melting point of the surrounding ice [1].
| Evidence Dimension | Effective minimum ice-melting temperature |
| Target Compound Data | Operates down to -20 °F (-29 °C) |
| Comparator Or Baseline | Sodium chloride (ceases effectiveness at 15 °F / -9 °C) |
| Quantified Difference | 35 °F lower effective melting threshold for Calcium Chloride |
| Conditions | Field and laboratory deicing capacity testing |
Prevents catastrophic freezing failures in municipal and industrial winter maintenance operations located in extreme sub-zero climates.
The hydration state of calcium chloride critically determines its thermal processing limits. Anhydrous calcium chloride (CAS 10043-52-4) maintains structural stability at high temperatures, exhibiting a melting point between 772 °C and 775 °C[1]. In contrast, calcium chloride dihydrate (CAS 10035-04-8) undergoes thermal decomposition and water loss at just 175 °C [1]. This ~600 °C difference in thermal stability dictates material selection for high-temperature industrial workflows.
| Evidence Dimension | Melting point and thermal decomposition threshold |
| Target Compound Data | 772–775 °C (melts without decomposition) |
| Comparator Or Baseline | Calcium chloride dihydrate (decomposes at 175 °C) |
| Quantified Difference | ~600 °C higher thermal stability threshold |
| Conditions | Standard atmospheric pressure heating |
Essential for procurement in high-temperature applications like molten salt baths or metallurgical fluxes, where water vaporization from hydrates would cause process instability.
Anhydrous calcium chloride is a highly cost-effective chemical accelerator for Portland cement, specifically utilized to counteract the delayed hydration reactions caused by cold weather. The addition of 2% calcium chloride to a concrete mix at 50 °F (10 °C) reduces the final set time by approximately two-thirds, dropping it from 6 hours (plain concrete baseline) to just 2 hours [1]. This accelerated cure rate provides high initial strength and allows for rapid formwork turnaround [1].
| Evidence Dimension | Final concrete set time at 50 °F (10 °C) |
| Target Compound Data | 2 hours (with 2% CaCl2 addition) |
| Comparator Or Baseline | 6 hours (Plain concrete without accelerator) |
| Quantified Difference | 66% reduction in final set time |
| Conditions | Concrete curing at 50 °F (10 °C) |
Enables continuous construction and concrete pouring schedules during cold weather, drastically reducing labor and operational downtime.
The anhydrous form of calcium chloride is uniquely suited for applications requiring rapid heat generation due to its highly exothermic dissolution in water. When anhydrous calcium chloride dissolves, it releases significant thermal energy, whereas the dissolution of higher hydrates (such as the hexahydrate) is an endothermic process that causes strong cooling [1]. This fundamental thermodynamic divergence means that only the anhydrous (and to a lesser extent, lower hydrate) forms can be utilized as chemical heating agents [1].
| Evidence Dimension | Enthalpy of solution (heat generation) |
| Target Compound Data | Strongly exothermic hydration (releases heat) |
| Comparator Or Baseline | Hexahydrate form (endothermic dissolution, absorbs heat) |
| Quantified Difference | Complete thermodynamic shift from heat-generating to heat-absorbing behavior |
| Conditions | Aqueous dissolution at standard conditions |
Dictates the exclusive procurement of the anhydrous grade for self-heating packaging, MREs, and rapid melt-activation systems.
Directly leveraging its -20 °F effective melting threshold and exothermic dissolution, anhydrous calcium chloride is the correct choice for critical infrastructure deicing where sodium chloride fails [1].
Utilizing its ability to reduce set times by 66% at 50 °F, it is procured by ready-mix concrete suppliers to ensure rapid early-age strength development and prevent freezing of the mix [2].
Capitalizing on its 772 °C melting point and lack of crystalline water, the anhydrous grade is essential for metallurgical processes where dihydrate decomposition at 175 °C would cause dangerous steam expansion[3].
Acting as a high-capacity moisture scavenger, the anhydrous salt is deployed in drying tubes and desiccators to chemically bind water into stable hydrates, outperforming physical adsorbents in specific aggressive chemical environments [4].
Irritant